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Compound of Interest

Compound Name: Cdk2-IN-19

Cat. No.: B12392146 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the safe and compliant disposal of Cdk2-IN-
19, a small molecule inhibitor of Cyclin-Dependent Kinase 2.

Immediate Safety Considerations:

Personal Protective Equipment (PPE): Before handling Cdk2-IN-19, always wear

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Avoid Contamination: Prevent the release of Cdk2-IN-19 into the environment. Do not

dispose of this compound down the drain or in the general waste stream.[1]

Consult Safety Data Sheet (SDS): While a specific SDS for Cdk2-IN-19 is not readily

available, the SDS for the structurally related compound GSK-3/CDK5/CDK2-IN-1 provides

critical safety information. This compound is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] It is prudent to handle Cdk2-IN-19 with the same

level of caution.

Summary of Hazard Classifications for a Related CDK2
Inhibitor
The following table summarizes the hazard classifications for GSK-3/CDK5/CDK2-IN-1, which

should be considered as a guideline for handling Cdk2-IN-19.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Data based on the Safety Data Sheet for GSK-3/CDK5/CDK2-IN-1.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Cdk2-IN-19 is to treat it as hazardous chemical waste.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid Cdk2-IN-19, as well as any lab materials grossly

contaminated with the compound (e.g., weighing boats, pipette tips, contaminated gloves), in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Cdk2-IN-19 should be collected in a separate, sealed,

and labeled hazardous waste container. Do not mix with other solvent waste streams unless

permitted by your institution's hazardous waste management plan.

2. Labeling of Waste Containers:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

The full chemical name: "Cdk2-IN-19"

The primary hazards (e.g., "Toxic," "Environmental Hazard")

The date of accumulation

The name of the principal investigator or lab group
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3. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office to arrange for the pickup and disposal of

the Cdk2-IN-19 waste.

Follow their specific procedures for waste manifest documentation and container hand-off.

The SDS for GSK-3/CDK5/CDK2-IN-1 explicitly states, "Dispose of contents/ container to an

approved waste disposal plant."[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Cdk2-
IN-19.
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Caption: Disposal workflow for Cdk2-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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